Cas no 941959-49-5 (N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide
• CAS No: 941959-49-5
• MF: C₂₄H₂₂N₂O₃S₃
• MW: 482.638082027435
• CID: 5501919
• Update Time: 2025-07-09

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-ethylsulfonylbenzamide
• N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C24H22N2O3S3/c1-2-32(28,29)20-14-8-4-10-16(20)22(27)26-24-21(15-9-3-6-12-18(15)30-24)23-25-17-11-5-7-13-19(17)31-23/h4-5,7-8,10-11,13-14H,2-3,6,9,12H2,1H3,(H,26,27)
• InChI Key： VIQANHGWOWPWIL-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C1=NC2=CC=CC=C2S1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide

N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl-2-(Ethanesulfonyl)Benzamide: A Comprehensive Overview

N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide is a complex organic compound with the CAS registry number 941959-49-5. This compound belongs to the class of benzamides and features a unique structure that combines benzothiazole and benzothiophene moieties. The presence of the ethanesulfonyl group further enhances its functional versatility. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a benzamide core with two distinct aromatic systems: a benzothiazole ring and a tetrahydrobenzothiophene ring. The benzothiazole moiety is known for its stability and ability to participate in hydrogen bonding, while the tetrahydrobenzothiophene ring introduces sulfur into the structure, which can influence both electronic properties and reactivity. The ethanesulfonyl group attached to the benzamide nitrogen adds a sulfonamide functionality, which is often associated with improved bioavailability and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound. One study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory activity due to its ability to inhibit cyclooxygenase enzymes. Another study in Organic Process Research & Development explored its potential as a building block for constructing more complex molecules with enhanced pharmacological profiles.

In terms of physical properties, this compound has a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is minimal due to the hydrophobic nature of its aromatic rings. However, the presence of the sulfonamide group slightly increases its polarity, making it more amenable to solubilization in polar solvents.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. A common approach involves reacting an appropriate benzoyl chloride with an amine derivative containing the desired substituents. The reaction conditions are optimized to ensure high yields and purity of the final product.

From an environmental standpoint, this compound has not been classified as hazardous under current regulations. However, it is recommended to handle it with standard laboratory precautions due to its organic nature. Proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-2-(ethanesulfonyl)benzamide represents a significant advancement in organic synthesis. Its unique structure and functional groups make it a valuable compound for further research and development in various scientific disciplines.